Cas no 1805971-22-5 (Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805971-22-5
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4869066
• Update Time: 2025-06-22

Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-8(17)4-6-3-7(5-15)9(11(13)14)16-10(6)12/h3,11H,2,4H2,1H3
• InChI Key： JJKRSSDWHHIYLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C#N)C(C(F)F)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate

Introduction to Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805971-22-5)

Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805971-22-5) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, including a pyridine ring, a cyano group, a chloro substituent, and a difluoromethyl group, which collectively contribute to its diverse chemical and biological properties.

The synthesis of Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate involves several well-documented steps, starting from readily available starting materials. The key steps typically include the formation of the pyridine ring, the introduction of the cyano and chloro groups, and the final esterification to form the ethyl acetate derivative. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of transition-metal catalysts and microwave-assisted reactions.

In the context of medicinal chemistry, Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate has shown promise as a lead compound for the development of novel therapeutic agents. The presence of the cyano group and difluoromethyl substituent imparts unique pharmacological properties, such as enhanced metabolic stability and improved binding affinity to target proteins. Studies have demonstrated that derivatives of this compound exhibit potent activity against various diseases, including cancer and neurodegenerative disorders.

One notable application of Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate is in the development of selective inhibitors for specific enzymes. For instance, recent research has focused on its potential as an inhibitor of kinases, which are key enzymes involved in cell signaling pathways. By selectively targeting these kinases, it is possible to modulate cellular processes and treat diseases such as cancer and inflammatory conditions.

In addition to its medicinal applications, Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate has also found use in agrochemicals. The compound's structural features make it an effective herbicide with broad-spectrum activity against various weeds. Its high efficacy and low environmental impact have made it an attractive candidate for the development of next-generation herbicides. Ongoing research is focused on optimizing its formulation to enhance its performance while minimizing potential ecological risks.

The physical and chemical properties of Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 80°C to 85°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and formulations.

Safety considerations are crucial when handling Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location away from incompatible materials.

In conclusion, Ethyl 2-chloro-5-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1805971-22-5) is a multifunctional compound with significant potential in both medicinal chemistry and agrochemicals. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical applications.